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Chemical Profile of Rubranol

The table below summarizes the key chemical information available for Rubranol, which serves as the

foundation for method development [1] [2] [3].

Property Description

CAS Number 211126-61-3

Molecular Formula C₁₉H₂₄O₅

Molecular Weight 332.4 g/mol

Chemical Name 4-[(5R)-7-(3,4-dihydroxyphenyl)-5-hydroxyheptyl]benzene-1,2-diol

Type of Compound Phenols

Appearance Powder

Solubility Soluble in DMSO, chloroform, dichloromethane, ethyl acetate, acetone.

Source The herbs of Alnus nepalensis

Biological Activity Inhibitor of NO Synthase
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Proposed HPLC Method for Rubranol

The following method is proposed based on the compound's properties and standard practices for analyzing

similar phenolic natural products [4] [5] [6].

Parameter Proposed Conditions

HPLC Type Reversed-Phase (RP-HPLC)

Column C18 (e.g., Zorbax SB-C18, 150-250 mm x 4.6 mm, 5 µm)

| Mobile Phase | A: Water with 0.1% Formic Acid B: Acetonitrile | | Gradient Program | Time (min) -

%B: 0 - 20%, 5 - 50%, 15 - 80%, 18 - 80%, 20 - 20%, 25 - 20% | | Flow Rate | 1.0 mL/min | | Column

Temperature | 25-40°C | | Detection Wavelength | 280 nm (PDA detection recommended) | | Injection

Volume | 10-20 µL | | Sample Solvent | Methanol or DMSO (with subsequent dilution in mobile phase) | |

Retention Time | To be determined experimentally |

The logical workflow for developing and validating this HPLC method is outlined below.
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Start: HPLC Method Development

Sample Preparation
• Solvent: DMSO/Methanol
• Concentration: ~1 mg/mL

Column Selection
• C18 Reverse-Phase Column

Set Initial Conditions
• Mobile Phase: Water/Acetonitrile

• Gradient Elution
• Detection: 280 nm

Method Optimization
• Adjust gradient profile

• Fine-tune pH and buffer
• Optimize column temperature

Method Validation
• Specificity
• Linearity
• Accuracy
• Precision

Application
• Analysis of plant extracts

• Stability studies
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Experimental Protocol

Here is a detailed step-by-step protocol for analyzing Rubranol using the proposed HPLC method.

Preparation of Mobile Phase and Diluents

Preparation of Standard Solutions

Preparation of Sample Solutions

Chromatographic Procedure

Method Validation (According to ICH Guidelines)

Critical Notes and Troubleshooting

Solvent Compatibility: Ensure the sample solvent is compatible with the initial mobile phase
composition to avoid peak splitting or broadening.

Column Care: Phenolic compounds can sometimes interact strongly with residual silanols on the
stationary phase, leading to tailing peaks. Using a mobile phase pH of 2-4 and a high-quality end-

capped C18 column can mitigate this.
Stability: Prepare fresh standard and sample solutions before analysis, as polyphenols like

Rubranol can be susceptible to oxidation [1] [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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